2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 2-bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C11H13BrO/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h3,5,7,10H,2,4,6H2,1H3
• InChI Key: FSPWOKFXFNFCPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC(C2)Br)C=C1

Description

2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene ( 1552112-97-6) is a brominated tetrahydronaphthalene derivative of significant interest in advanced organic and medicinal chemistry research. With the molecular formula C11H13BrO and a molecular weight of 241.12 g/mol, this compound serves as a versatile synthetic intermediate . Its core tetrahydronaphthalene scaffold is recognized in pharmaceutical research, particularly in the development of novel ligand structures . Researchers utilize this brominated building block to access more complex molecules, as the bromo group is a strategic handle for further functionalization via cross-coupling reactions and other synthetic transformations. Studies on structurally related aminomethyl tetrahydronaphthalene compounds highlight the value of this scaffold for investigating biological targets, such as the opioid receptors (μ, δ, and κ), which are important in pain management and neurological research . The methoxy and bromo substituents on the partially saturated naphthalene ring system make it a valuable precursor for constructing compounds with potential pharmacological activity. This product is intended for research purposes only and is not for diagnostic or therapeutic use. Proper storage conditions and handling in accordance with laboratory safety protocols are essential.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene typically involves the bromination of 7-methoxy-1,2,3,4-tetrahydronaphthalene. This can be achieved through the use of bromine or N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) under controlled conditions. The reaction is usually carried out in an inert solvent like carbon tetrachloride or chloroform at elevated temperatures.

Industrial Production Methods: While specific industrial production methods for 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle bromine and other hazardous reagents.

Types of Reactions:

Substitution Reactions: 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can be reduced to remove the bromine atom, yielding 7-methoxy-1,2,3,4-tetrahydronaphthalene.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium or potassium salts of the nucleophile in polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Oxidation: Potassium permanganate in aqueous or acidic medium, or chromium trioxide in acetic acid.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Major Products:

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: 7-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid or 7-methoxy-1,2,3,4-tetrahydronaphthalene-1-aldehyde.

Reduction: 7-Methoxy-1,2,3,4-tetrahydronaphthalene.

Scientific Research Applications

2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene is utilized in various scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and is used in studying reaction mechanisms and kinetics.

Biology: The compound is used in the development of bioactive molecules and pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

Medicine: Research into its potential therapeutic applications includes its use as a precursor for drugs targeting neurological and inflammatory diseases.

Industry: It is employed in the synthesis of specialty chemicals and materials, including polymers and advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene largely depends on its application. In biological systems, it may interact with specific enzymes or receptors, modulating their activity. The bromine atom can act as a leaving group in substitution reactions, facilitating the formation of new chemical bonds. The methoxy group can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following sections compare 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene with analogous derivatives, focusing on substitution patterns, reactivity, and biological relevance.

Substituent Position and Electronic Effects

• 4,4-Dimethyl-2-bromo-6-isopropyl-3,4-dihydronaphthalen-1-one ():
  This compound features a bromine at position 2, a ketone at position 1, and bulky isopropyl/dimethyl groups. The electron-withdrawing ketone and bulky substituents reduce aromatic reactivity compared to 2-Bromo-7-methoxy-..., where the methoxy group (electron-donating) enhances electrophilic substitution at adjacent positions .
• 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one ():
  Bromine at position 8 and methoxy at 7 create a meta-directing effect, contrasting with the para-directing methoxy in the target compound. This difference significantly alters regioselectivity in further functionalization .

Functional Group Variations

• 7-Bromo-4,4-dimethyl-3,4-dihydro-2H-naphthalen-1-one ():
  The absence of a methoxy group and presence of a ketone at position 1 result in distinct electronic properties. Ketones increase susceptibility to nucleophilic attacks, whereas methoxy groups stabilize intermediates in electrophilic substitutions .
• (R)-7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine ():
  Replacement of methoxy with an amine group introduces basicity, altering solubility and enabling interactions with biological targets such as dopamine receptors .

Reactivity in Bromination

• 6-Methoxy-1,2,3,4-tetrahydronaphthalene ():
  Bromination of this compound yields mixtures of 5- and 8-bromo derivatives due to methoxy-directed regioselectivity. In contrast, 2-Bromo-7-methoxy-... has fixed bromine at position 2, limiting further bromination to positions activated by the methoxy group .
• 6,7-Dimethyl-1-oxo-1,2,3,4-tetrahydronaphthalene (): Methyl groups increase electron density at positions 5 and 8, lowering activation energy for bromination compared to non-methylated analogs. This highlights how alkyl substituents modulate reactivity relative to methoxy .

Data Tables: Key Properties and Comparative Analysis

Table 1. Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Functional Groups
2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene	C₁₁H₁₃BrO	241.13	Br (2), OMe (7)	Ether
8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one	C₁₁H₁₁BrO₂	271.11	Br (8), OMe (7), ketone (1)	Ketone, ether
7-Bromo-4,4-dimethyl-3,4-dihydro-2H-naphthalen-1-one	C₁₂H₁₃BrO	265.14	Br (7), ketone (1), Me (4,4)	Ketone
6-Bromo-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-one	C₁₀H₈BrFO	259.08	Br (6), F (7), ketone (1)	Ketone, halogen

Biological Activity

2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene (CAS No. 13777917) is a brominated derivative of tetrahydronaphthalene that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound's structure suggests potential interactions with various biological targets, making it a subject of interest for pharmacological studies.

The molecular formula of 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene is $C_{11}H_{11}BrO$, with a molecular weight of approximately 227.11 g/mol. The presence of a bromine atom and a methoxy group significantly influences its chemical reactivity and biological interactions.

Property	Value
Molecular Formula	C₁₁H₁₁BrO
Molecular Weight	227.11 g/mol
IUPAC Name	2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene
Chemical Structure	Chemical Structure

Biological Activity

Research indicates that 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene exhibits several biological activities:

1. Neurotransmitter Modulation:
Studies have shown that this compound interacts with neurotransmitter systems, particularly affecting dopamine and serotonin pathways. This interaction suggests potential applications in treating neurological disorders such as depression and anxiety.

2. Anticancer Properties:
Preliminary investigations have indicated that 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene may possess anticancer properties. In vitro studies revealed that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest.

3. Antimicrobial Activity:
The compound has also been evaluated for its antimicrobial properties. Results from assays demonstrate effectiveness against certain bacterial strains, indicating potential as an antimicrobial agent.

The biological activity of 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene is hypothesized to be mediated through several mechanisms:

• Receptor Interaction: The methoxy group may facilitate binding to specific receptors involved in neurotransmission.
• Oxidative Stress Induction: The bromine atom could play a role in generating reactive oxygen species (ROS), leading to oxidative stress in cancer cells.
• Apoptotic Pathways: Evidence suggests activation of apoptotic pathways through caspase activation and modulation of Bcl-2 family proteins.

Case Study 1: Neuroprotective Effects

A study conducted on animal models demonstrated that administration of 2-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalene led to significant improvements in behavioral tests associated with anxiety and depression-like symptoms. This effect was attributed to enhanced serotonergic activity and reduced oxidative stress markers in the brain.

Case Study 2: Anticancer Efficacy

In vitro studies using human cancer cell lines (e.g., MCF-7 breast cancer cells) showed that treatment with varying concentrations of the compound resulted in dose-dependent inhibition of cell viability. Flow cytometry analysis indicated an increase in early and late apoptotic cells upon treatment with the compound.